Cas no 1219967-55-1 ((1-Benzylazetidin-3-yl)methanamine)

• Product Name: (1-Benzylazetidin-3-yl)methanamine
• CAS No: 1219967-55-1
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• MDL: MFCD13562971
• CID: 836462
• PubChem ID: 53346576
• Update Time: 2025-04-19

(1-Benzylazetidin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-Benzylazetidin-3-yl)methanamine
• (1-Benzyl-3-azetidinyl)methanamine
• 1-(phenylmethyl)-3-Azetidinemethanamine
• 1-Benzyl-3-aminomethyl-azetidine dihydrochloride
• AG-L-57212
• AK-43369
• BB 0261965
• CTK7E6798
• MolPort-016-578-535
• X9512
• 1-(1-Benzylazetidin-3-yl)methanamine
• SB15654
• 1219967-55-1
• AKOS005264630
• AS-51009
• P11681
• SCHEMBL25081078
• DTXSID30693525
• CS-0054430

• MDL： MFCD13562971
• Inchi： 1S/C11H16N2/c12-6-11-8-13(9-11)7-10-4-2-1-3-5-10/h1-5,11H,6-9,12H2
• InChI Key： UMJRHEQDUBTCKT-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CC(CN)C1

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.067±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 264.8±13.0 ºC (760 Torr),
• Flash Point: 103.9±15.0 ºC,
• Solubility: Slightly soluble (19 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines